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Compound of Interest

Compound Name: Iodoethane-1-D1

Cat. No.: B3044163 Get Quote

This technical guide provides a comprehensive overview of iodoethane-1-d1, a deuterated

isotopologue of iodoethane, intended for researchers, scientists, and professionals in drug

development. This document details its chemical properties, and potential synthetic

approaches, and presents data in a structured format.

Chemical Properties and Identification
Iodoethane-1-d1, also known as [1-²H₁]ethyl iodide, is a valuable isotopically labeled

compound used in various research applications, including mechanistic studies and as a tracer.

[1] The incorporation of a deuterium atom at the first position provides a means to track the

molecule's fate in chemical reactions and biological systems.
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Property Value Source(s)

Molecular Weight 156.97 g/mol [1][2]

Monoisotopic Mass 156.94987 Da

Chemical Formula C₂H₄DI [1]

CAS Number 3652-81-1 [1][2]

Isotopic Enrichment ≥98 atom % D [2]

Appearance Colorless liquid [3]

Storage
Room temperature, protected

from light, moisture, and air
[2][3]

Synonyms:

[1-²H₁]Ethyl iodide[1]

1-Iodoethane-d[1]

1-Iodoethane-1-d[1]

Ethyl iodide-1-d[1]

Ethyl-1-d1 iodide[1]

1-deuterio-1-iodoethane

Experimental Protocols: Synthesis
A standard method for the preparation of iodoalkanes involves the reaction of the

corresponding alcohol with a source of iodine, such as phosphorus triiodide (PI₃). Phosphorus

triiodide is often generated in situ from red phosphorus and iodine.[4] To synthesize

iodoethane-1-d1, this procedure would be adapted using ethanol-1-d1 as the starting material.

General Protocol for the Synthesis of Iodoethane from Ethanol:
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Reaction Setup: In a round-bottomed flask fitted with a reflux condenser, place red

phosphorus and ethanol.[4]

Addition of Iodine: Add powdered iodine in small portions to the flask while monitoring the

reaction, as it is exothermic.[4]

Reflux: After the addition of iodine is complete, allow the mixture to stand and then heat it on

a water bath to drive the reaction to completion.[4]

Work-up: The resulting iodoethane is then purified through distillation and washing steps to

remove unreacted starting materials and byproducts.[4]

For the synthesis of iodoethane-1-d1, ethanol-1-d1 would be substituted for ethanol in the

above procedure. The other reagents would remain the same.

Visualization of Synthetic Pathway
The following diagram illustrates the general synthetic pathway for the production of

iodoalkanes from alcohols, which is applicable for the synthesis of iodoethane-1-d1.

Generalized synthesis of iodoalkanes.

Stability and Storage
Iodoethane-1-d1 is a stable compound but can discolor upon exposure to light.[3] It is

incompatible with strong bases, magnesium, and strong oxidizing agents.[3] For long-term

storage, it is recommended to keep the compound at room temperature, protected from light,

moisture, and air.[2][3] It is also advised to re-analyze the chemical purity of the compound

after three years of storage.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3044163#iodoethane-1-d1-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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